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Compound of Interest

Compound Name: 5-Norbornen-2-yl acetate

Cat. No.: B1211337

Essential Safety and Handling Guide for 5-
Norbornen-2-yl acetate

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel, including researchers, scientists, and drug development professionals, working with
5-Norbornen-2-yl acetate. Adherence to these procedures is critical for ensuring a safe
laboratory environment.

Chemical Safety and Properties

5-Norbornen-2-yl acetate is a combustible liquid that requires careful handling to prevent
ignition and exposure.[1][2] Below is a summary of its key safety and physical parameters.
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Property Value Source
CAS Number 6143-29-9 [3][4]
Molecular Formula CoH1202 [3]
Molecular Weight 152.19 g/mol [31[4]
Appearance Colorless to Yellow clear liquid [5]
Boiling Point 73-76 °C at 14 mmHg [3][4]
Density 1.044 g/mL at 25 °C [31[4]
Flash Point 62 °C (143.6 °F) - closed cup [3114]
Hazards Combustible liquid [1][6]17]

Not established. Follow
Occupational Exposure Limits guidelines for handling
(OELs) combustible liquids and

minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.
The following table outlines the required PPE for handling 5-Norbornen-2-yl acetate.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or a
face shield worn over safety

glasses.[2]

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves.
Nitrile gloves are suitable for
incidental contact with low
volumes. For prolonged
contact or handling larger
volumes (>1 liter), heavy-duty
gloves such as butyl rubber
are recommended.[1][6]
Always consult the glove
manufacturer's resistance
guide for specific breakthrough

times.

Prevents skin contact and

absorption.

Body Protection

A flame-resistant lab coat worn
over clothing that covers the
entire body.[1][2]

Protects against splashes and

potential fires.

Footwear

Closed-toe shoes.

Protects feet from spills.

Respiratory Protection

A NIOSH-approved respirator
with a Type ABEK (EN14387)
filter cartridge should be used
when handling large quantities
or in poorly ventilated areas.[3]
All respirator use must be in
accordance with a
documented respiratory
protection program, including
fit-testing.[1]

Protects against inhalation of

vapors.

Operational Plan: Step-by-Step Handling Procedure
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This workflow ensures that 5-Norbornen-2-yl acetate is handled safely from receipt to

disposal.
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Caption: Workflow for Safe Handling of 5-Norbornen-2-yl acetate.

1. Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
5-Norbornen-2-yl acetate.

2. Don Personal Protective Equipment (PPE): Put on all required PPE as specified in the table
above.

3. Prepare Fume Hood: All handling of 5-Norbornen-2-yl acetate should occur within a
certified chemical fume hood to minimize inhalation exposure.[2][6]

4. Ready Spill Kit: Ensure a spill kit appropriate for combustible liquids is readily accessible.

5. Transport Chemical: Use a secondary container when transporting the chemical to the fume
hood.

6. Dispense: Use the smallest practical quantities for the experiment.[6] Keep the container
tightly closed when not in use.

7. Perform Reaction: Keep all ignition sources, such as heat guns and open flames, away from
the work area.[2][6]

8. Secure Container: After use, tightly close the primary container.

9. Decontaminate: Wipe down the work surface in the fume hood and any equipment used with
an appropriate solvent.

10. Segregate Waste: Collect all waste materials containing 5-Norbornen-2-yl acetate in a
designated, properly labeled hazardous waste container.

11. Doff PPE: Remove PPE in the correct order to avoid cross-contamination.
12. Wash Hands: Wash hands thoroughly with soap and water after removing gloves.

13. Store Securely: Store the chemical in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[1][7] Storage should be in a designated

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1211337?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.marquette.edu/engineering/discovery-learning-lab/documents/sopflammableliquids.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Basic_Flammable_%26_Combustible_Liquids2-fillable-logoFix%20%281%29_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

flammable liquids cabinet.

Disposal Plan

Proper disposal of 5-Norbornen-2-yl acetate and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

« All liquid waste containing 5-Norbornen-2-yl acetate must be collected in a dedicated, leak-
proof, and chemically compatible hazardous waste container.[5][8]

e Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be
collected in a separate, clearly labeled solid hazardous waste container.

e Never mix incompatible waste streams.[3][9]
2. Waste Container Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name ("'5-
Norbornen-2-yl acetate"), and the approximate concentration and volume.

o Keep waste containers closed at all times, except when adding waste.[5][8]
3. Storage of Waste:

o Store hazardous waste containers in a designated satellite accumulation area within the
laboratory.

» Flammable liquid waste should be stored in a flammable storage cabinet.
4. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][10]

¢ Do not dispose of 5-Norbornen-2-yl acetate down the drain or in the regular trash.[10]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.marquette.edu/engineering/discovery-learning-lab/documents/sopflammableliquids.pdf
https://www.triumvirate.com/blog/storing-and-disposing-of-flammable-liquids
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.triumvirate.com/blog/storing-and-disposing-of-flammable-liquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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